Cas no 2229160-05-6 (1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229160-05-6
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 6308188
• PubChem ID: 165842707
• Update Time: 2025-05-28

1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid
• EN300-1815881
• 2229160-05-6

• Inchi： 1S/C9H9N3O3/c1-5-3-7(11-15-5)6-4-8(9(13)14)12(2)10-6/h3-4H,1-2H3,(H,13,14)
• InChI Key： VPBWCHPOHDOVLV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2C=C(C(=O)O)N(C)N=2)=N1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.2Ų

Additional information on 1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229160-05-6)

1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229160-05-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyrazole-carboxylic acid derivatives, which are widely studied for their potential applications in drug discovery and material science. Its molecular structure combines a pyrazole ring with an oxazole moiety, making it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid is driven by its potential role in the development of novel anti-inflammatory agents and antimicrobial compounds. Researchers are particularly intrigued by its ability to modulate specific biological pathways, which could lead to breakthroughs in treating chronic diseases. Additionally, its CAS No. 2229160-05-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

In the context of green chemistry, this compound is also being explored for its eco-friendly synthesis routes. With increasing global emphasis on sustainable practices, scientists are investigating ways to produce 1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid using catalysis and solvent-free methods. These advancements align with the broader trend of reducing environmental impact in chemical manufacturing.

Another area of interest is the compound's potential application in agrochemical formulations. Preliminary studies suggest that derivatives of 1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid may exhibit herbicidal or fungicidal properties. This has led to increased searches for "pyrazole-based agrochemicals" and "oxazole derivatives in agriculture," highlighting its commercial viability.

From a technical perspective, the compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its practical applications. Researchers often query "CAS 2229160-05-6 solubility" or "thermal stability of pyrazole-carboxylic acids" to optimize its use in various formulations. These properties also influence its bioavailability and pharmacokinetic profile, which are essential for pharmaceutical development.

In summary, 1-methyl-3-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229160-05-6) represents a promising compound with multifaceted applications. Its relevance in drug discovery, sustainable chemistry, and agrochemical innovation makes it a subject of ongoing research. As scientific inquiries continue to grow, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.